Cas no 28739-56-2 (3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-)

• Product Name: 3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-
• CAS No: 28739-56-2
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 239207
• PubChem ID: 24828850
• Update Time: 2025-04-19

3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-
• 2-benzyl-1H-pyrazolo[3,4-b]pyridin-3-one
• 2-benzyl-1,2-dihydro-3H-Pyrazolo[3,4-b]pyridin-3-one
• LogP
• 2-benzyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
• 28739-56-2
• 2-benzyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one
• DTXSID90647625

• Inchi： 1S/C13H11N3O/c17-13-11-7-4-8-14-12(11)15-16(13)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,14,15)
• InChI Key： OHAACBLPMHLPIP-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 416.9°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.652
• PSA: 45.23